Cas no 2171228-22-9 ((3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid
• CAS No: 2171228-22-9
• MF: C₁₄H₁₃BrN₂O₄S
• MW: 385.233021497726
• CID: 5968328
• PubChem ID: 165508974
• Update Time: 2025-06-28

(3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid
• 2171228-22-9
• EN300-1284237

• Inchi： 1S/C14H13BrN2O4S/c15-11-7-16-13(22-11)10(6-12(18)19)17-14(20)21-8-9-4-2-1-3-5-9/h1-5,7,10H,6,8H2,(H,17,20)(H,18,19)/t10-/m0/s1
• InChI Key： DZJGVLGYEBIOEH-JTQLQIEISA-N
• SMILES： BrC1=CN=C([C@H](CC(=O)O)NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 383.97794g/mol
• Monoisotopic Mass: 383.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid

Professional Introduction to Compound with CAS No. 2171228-22-9 and Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid

Compound with the CAS number 2171228-22-9 and the product name (3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including the benzyloxy carbonylamino moiety and the 5-bromo-1,3-thiazole ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of this compound are critical in determining its pharmacological properties. The (3S)-configuration at the proline-like moiety contributes to its stereochemical specificity, which is often a key factor in the efficacy and selectivity of pharmaceutical agents. The presence of the benzyloxy carbonylamino group suggests potential roles in protease inhibition or as a protecting group in peptide synthesis, while the 5-bromo-1,3-thiazole component introduces additional biological activity through its known interactions with various biological targets.

In recent years, there has been a growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole compounds are well-documented for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The inclusion of a 5-bromo substituent in the 1,3-thiazole ring enhances its reactivity and binding affinity to biological targets, making it an attractive moiety for drug discovery efforts. This compound exemplifies how structural modifications can lead to novel pharmacophores with enhanced therapeutic potential.

Current research in medicinal chemistry increasingly focuses on the development of chiral compounds that exhibit high enantiomeric purity. The stereochemistry of (3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid is particularly noteworthy, as it aligns with the trend toward enantiopure drugs that offer improved pharmacokinetic profiles and reduced side effects. Studies have shown that enantiomerically pure compounds can exhibit significantly different biological activities compared to their racemic counterparts, underscoring the importance of stereochemical control in drug design.

The benzyloxy carbonylamino group in this compound is also noteworthy for its potential role as a protecting group in peptide synthesis. Protecting groups are essential tools in organic synthesis that allow for selective modification of specific functional groups within a molecule without affecting others. This feature makes the compound valuable for synthetic chemists working on complex peptide-based therapeutics. Additionally, the benzyloxy group can be readily removed under specific conditions, providing flexibility in synthetic pathways.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential drug candidates. The structural complexity of (3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid makes it an ideal candidate for such studies. By leveraging computational methods, researchers can predict binding affinities and interactions with target proteins, thereby accelerating the drug discovery process. These computational approaches are particularly useful for evaluating the potential of this compound as an inhibitor or modulator of key biological pathways.

The 5-bromo substituent on the 1,3-thiazole ring not only enhances reactivity but also provides a handle for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl or heteroaryl groups into molecules. The ability to modify this compound through such reactions opens up numerous possibilities for generating novel derivatives with tailored biological activities.

In conclusion, compound with CAS No. 2171228-22-9 and product name (3S)-3-{(benzyloxy)carbonylamino}-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, including the (3S)-configuration, benzyloxy carbonylamino group, and 5-bromo-1,3-thiazole moiety, make it a versatile scaffold for drug discovery efforts targeting various therapeutic areas. As computational methods continue to advance and synthetic techniques become more sophisticated, compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.